methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate

• IUPAC Name: methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate
• InChI: InChI=1S/C17H13FN2O3/c1-10-3-5-12(17(22)23-2)8-15(10)20-16(21)13-6-4-11(9-19)7-14(13)18/h3-8H,1-2H3,(H,20,21)
• InChI Key: FPOAYINXSUGSJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)OC)NC(=O)C2=C(C=C(C=C2)C#N)F
• Molecular Formula: C17H13FN2O3
• Molecular Weight: 312.29 g/mol

Description

Methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate, also known as CFMB, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a derivative of benzoic acid and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate is not fully understood. However, it is believed that methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate exerts its biological activities by interacting with specific proteins or enzymes in the body. For example, methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and cell cycle arrest. methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has also been found to inhibit the production of pro-inflammatory cytokines, which are involved in the inflammatory response. Additionally, methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has been found to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

Methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and its purity can be determined using various analytical techniques. methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has also been found to exhibit various biological activities, making it a potential candidate for scientific research. However, there are also limitations to the use of methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate in lab experiments. For example, the mechanism of action of methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate is not fully understood, and it may interact with other proteins or enzymes in the body that have not yet been identified.

Future Directions

There are several future directions for research on methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate. One area of research could be to further investigate its anticancer properties and its potential as a cancer treatment. Another area of research could be to investigate its anti-inflammatory properties and its potential as a treatment for inflammatory diseases. Additionally, further research could be done to identify the specific proteins or enzymes that methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate interacts with in the body and to understand its mechanism of action.

Scientific Research Applications

Methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has been found to exhibit various biological activities, making it a potential candidate for scientific research. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has also been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, methyl 3-[(4-cyano-2-fluorobenzoyl)amino]-4-methylbenzoate has been found to have antifungal and antibacterial properties.